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Compound of Interest

Compound Name: Atto 565 NHS ester

Cat. No.: B15136079 Get Quote

Ensuring laboratory safety and environmental compliance is paramount when handling

chemical reagents. This guide provides essential, step-by-step procedures for the proper

disposal of Atto 565 NHS ester, a fluorescent dye commonly used in bioconjugation.

Atto 565 NHS ester is an amine-reactive fluorescent label. While specific hazard

classifications may vary by supplier, it is prudent to handle it with care and assume it requires

disposal as chemical waste. The primary directive from manufacturers is to "Dispose of

contents/container in accordance with licensed collector's sorting instructions" and to "Avoid

release to the environment."[1]

This guide expands on these instructions to provide a comprehensive operational plan for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling
Before disposal, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)

Eye Protection (Safety glasses or goggles)

Protective Gloves (Nitrile or other chemically resistant gloves)

Lab Coat

For solid powder: A dust mask (e.g., N95) is recommended[2]
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Disposal Procedures
The proper disposal method for Atto 565 NHS ester depends on its form: unreacted solid

powder, concentrated solutions, dilute aqueous solutions, or contaminated labware.

Step 1: Waste Segregation and Collection
All waste generated from the use of Atto 565 NHS ester should be considered chemical waste

and segregated from regular trash. Use a designated, clearly labeled, and sealed waste

container. The container should be made of a material compatible with the solvents used (e.g.,

a high-density polyethylene container for solutions in DMSO or DMF).

Step 2: Managing Different Waste Streams
A. Unused or Expired Solid Atto 565 NHS Ester:

Do Not Dispose in Regular Trash: The solid powder should never be disposed of in the

regular trash.

Collection: Collect the original vial containing the unused or expired product in your

designated chemical waste container.

Labeling: Ensure the waste container is labeled with "Hazardous Waste," the name "Atto
565 NHS ester," and any other information required by your institution's Environmental

Health and Safety (EHS) department.

B. Concentrated Solutions (e.g., in DMSO or DMF):

Collection: Collect all concentrated stock solutions in a sealed, labeled hazardous waste

container.

No Drain Disposal: Never dispose of concentrated solutions of Atto 565 NHS ester down

the drain. Organic solvents like DMSO and DMF are not suitable for sewer disposal.

Rinsate Collection: When rinsing glassware that contained concentrated solutions, the first

rinse should be collected as hazardous waste. Subsequent rinses can typically be disposed

of down the drain, but consult your local EHS guidelines.
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C. Dilute Aqueous Solutions and Reaction Mixtures:

Hydrolysis for Deactivation: N-hydroxysuccinimidyl (NHS) esters react with water

(hydrolyze), especially at a neutral to high pH (optimally 8.3-8.5), to form the corresponding

carboxylic acid, which is no longer reactive with amines. While this deactivates the NHS

ester moiety, it does not necessarily render the rhodamine dye component non-hazardous.

Aqueous Waste Collection: It is best practice to collect all aqueous waste containing Atto

565, even after hydrolysis, as chemical waste.

Consult EHS: Do not dispose of dilute solutions down the drain without explicit permission

from your institution's EHS department. Some institutions may allow for the disposal of very

dilute, non-mutagenic fluorescent dyes via the sanitary sewer, but this must be confirmed.

D. Contaminated Labware and Debris (e.g., pipette tips, gloves, gels):

Solid Waste Collection: All solid materials that have come into contact with Atto 565 NHS
ester, such as pipette tips, microcentrifuge tubes, gloves, and paper towels, should be

collected in a designated solid hazardous waste container.

Gels: Electrophoresis gels stained with Atto 565 should be collected in a sealed container

and disposed of as hazardous waste.

Step 3: Arranging for Chemical Waste Pickup
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of your hazardous waste container. Follow all institutional protocols for

waste accumulation, storage, and pickup requests.

Experimental Protocol: Hydrolysis of Atto 565 NHS
Ester
For aqueous solutions from labeling reactions, you can ensure the reactive NHS ester is

quenched before collection.

Adjust pH: Ensure the pH of the aqueous solution is between 7 and 8.5. If acidic, adjust with

a small amount of a suitable buffer like sodium bicarbonate.
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Incubate: Allow the solution to stand at room temperature for several hours (or overnight) to

ensure complete hydrolysis of the NHS ester.

Collect for Disposal: Transfer the solution to your designated aqueous hazardous waste

container.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Atto
565 NHS ester waste.
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Start: Identify Atto 565 NHS Ester Waste

Waste Streams

Disposal Actions

Final Disposal

What is the form of the waste?

Solid Powder (Unused/Expired)

Solid

Concentrated Solution (e.g., in DMSO/DMF)

Concentrated
Solution

Dilute Aqueous Solution / Reaction Mixture

Dilute
Aqueous

Contaminated Labware / Debris

Contaminated
Debris

Collect in labeled solid chemical waste container Collect in labeled liquid chemical waste containerOptional: Hydrolyze NHS ester (pH 7-8.5) Collect in labeled solid chemical waste container

Arrange for pickup by Environmental Health & Safety (EHS)

Collect in labeled aqueous chemical waste container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136079#atto-565-nhs-ester-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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